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Compound of Interest

Compound Name: Tetrabromoethylene

Cat. No.: B1617066 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on safely handling Tetrabromoethylene (TBE) and addressing

challenges related to its toxicity.

Frequently Asked Questions (FAQs)
Q1: What are the primary health hazards associated with Tetrabromoethylene?

A1: Tetrabromoethylene is classified as a hazardous substance with significant health risks. It

is fatal if inhaled, harmful if swallowed, and causes serious skin and eye irritation.[1][2][3]

Chronic exposure may lead to liver and kidney damage.[4][5][6] It is also harmful to aquatic life

with long-lasting effects.[1][7]

Q2: What are the symptoms of overexposure to Tetrabromoethylene?

A2: Acute or short-term exposure can irritate the eyes, nose, and throat.[4] Overexposure may

lead to symptoms such as headache, dizziness, fatigue, nausea, and vomiting.[1][7][8]

Inhalation of high concentrations of vapor can also cause these symptoms.[7][8] Chronic

exposure may result in jaundice and anorexia.[1]

Q3: What personal protective equipment (PPE) is mandatory when handling

Tetrabromoethylene?

A3: Comprehensive personal protective equipment is essential. This includes:
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Eye Protection: Use equipment for eye protection tested and approved under appropriate

government standards such as NIOSH (US) or EN 166 (EU).[9]

Skin Protection: Wear impervious clothing and handle with appropriate gloves (butyl rubber

is recommended; nitrile and PVC are not).[9][10] Always inspect gloves before use and use a

proper removal technique to avoid skin contact.[9]

Respiratory Protection: Work under a hood and wear respiratory protection.[1] If exposure

limits are exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.

[8]

Q4: What are the proper storage conditions for Tetrabromoethylene?

A4: Store in tightly closed original containers in a cool, dry, and well-ventilated area.[1][4][10]

Keep it locked up or in an area accessible only to qualified or authorized personnel.[1] It should

be stored away from incompatible materials such as strong oxidizing agents, strong bases, and

chemically active metals.[2][10]

Q5: How should I dispose of Tetrabromoethylene waste?

A5: Tetrabromoethylene and its container must be disposed of as hazardous waste.[11] All

waste disposal must be handled in accordance with local, state, and federal regulations.[11] Do

not mix with other waste, and handle uncleaned containers as you would the product itself.[1]

Do not allow the product to enter drains or sewer systems.[1][9]

Q6: What should I do in the event of a spill?

A6: For any spill, evacuate the area and ensure adequate ventilation.[1][9] For major spills,

alert the fire brigade and move upwind.[11]

Minor Spills: Remove all ignition sources. Use personal protective equipment and clean up

spills immediately, avoiding breathing vapors.[11]

Major Spills: In addition to the above, wear a self-contained breathing apparatus and

protective suit.[7][8] Cover drains and collect, bind, and pump off spills using a liquid-

absorbent material like Chemizorb®.[1]
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Troubleshooting Guide
Problem: I have accidentally inhaled Tetrabromoethylene vapors. What are the immediate

steps?

Solution:

Immediately move to an area with fresh air.[1][5]

If breathing has stopped, apply artificial respiration.[1][10]

Seek immediate medical attention and show the Safety Data Sheet (SDS) to the attending

physician.[1][2]

Problem: The chemical has made contact with my skin or eyes. What is the correct first aid

procedure?

Solution:

Skin Contact: Immediately take off all contaminated clothing.[1] Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[4][5] Seek medical attention if irritation

occurs.[10]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[4][5] Remove contact lenses if present and

easy to do.[1] Seek immediate medical attention from an ophthalmologist.[1]

Problem: I feel dizzy and have a headache while working with Tetrabromoethylene. What

should I do?

Solution: Dizziness and headache are symptoms of overexposure.[1][4]

Immediately stop your work and move to a well-ventilated area or fresh air.

Inform your supervisor or a colleague.

If symptoms persist, seek medical attention.
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Review your experimental setup and safety procedures to identify and rectify the source of

exposure before resuming work. Ensure your ventilation (fume hood) is functioning correctly.

Quantitative Data
Table 1: Toxicological Data for Tetrabromoethylene

Route of Exposure Species Value Reference

Oral LD50 Rat 1,200 mg/kg [1][2]

Dermal LD50 Rat 5,250 mg/kg [1][2][3]

Inhalation LC50 Rat 549 mg/m³ (4 h) [1][2]

Permissible Exposure

Limit
Human 1 ppm [12]

Table 2: Physical and Chemical Properties of Tetrabromoethylene

Property Value Reference

Molecular Formula C₂H₂Br₄ [2][6]

Molecular Weight 345.65 g/mol [6]

Appearance Colorless to light yellow liquid [4][8]

Odor Pungent, similar to camphor [6]

Melting Point -1 to 1 °C (30 to 34 °F) [1][8]

Boiling Point 243.6 °C (470.4 °F) [12]

Density 2.967 g/cm³ at 25 °C [1][2]

Experimental Protocols
Protocol for Safe Handling of Tetrabromoethylene in a Laboratory Setting

Preparation and Pre-Experiment Checklist:
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Ensure a current Safety Data Sheet (SDS) for Tetrabromoethylene is readily available.

Verify that the chemical fume hood is certified and functioning correctly.

Ensure that an emergency eyewash station and safety shower are accessible and have

been recently tested.[8]

Prepare all necessary materials and equipment to minimize time spent handling the

chemical.

Don the required PPE: safety goggles, a lab coat, impervious clothing, and butyl rubber

gloves.

Handling Procedure:

Conduct all work involving Tetrabromoethylene inside a certified chemical fume hood.[1]

Use the smallest quantity of the chemical necessary for the experiment.

Dispense the liquid carefully to avoid splashing and the generation of aerosols.[1]

Keep the container tightly closed when not in use.[1]

Do not eat, drink, or smoke in the laboratory area.[1]

Post-Experiment Cleanup and Decontamination:

Decontaminate all surfaces and equipment that may have come into contact with

Tetrabromoethylene.

Dispose of all waste, including contaminated PPE, as hazardous waste according to

institutional and regulatory guidelines.[7][11]

Personal Hygiene:

After handling is complete, remove gloves using the proper technique to avoid

contaminating your skin.[9]

Wash hands and face thoroughly with soap and water.[1]
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Change out of any contaminated clothing immediately.[1]
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Click to download full resolution via product page

Caption: Experimental workflow for the safe handling of Tetrabromoethylene.
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Caption: Decision pathway for first aid following Tetrabromoethylene exposure.
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Caption: Target organ toxicity pathways for Tetrabromoethylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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